Cas no 10560-74-4 (2-Imidazolidinone,5-methyl-1-(5-nitro-2-thiazolyl)-)

2-Imidazolidinone,5-methyl-1-(5-nitro-2-thiazolyl)- Properties

Names and Identifiers

• 2-Imidazolidinone,5-methyl-1-(5-nitro-2-thiazolyl)-
• 5-methyl-1-(5-nitro-1,3-thiazol-2-yl)imidazolidin-2-one
• 5-Methyl-1-(5-nitro-2-thiazolyl)-2-imidazolidinone
• AC1L18ZX
• BA 36208
• BRN 1002329
• CCRIS 5717
• LS-79519
• 2-IMIDAZOLIDINONE, 5-METHYL-1-(5-NITRO-2-THIAZOLYL)-
• DTXSID60909626
• 10560-74-4
• 5-Methyl-1-(5-nitro-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazol-2-ol
• +Expand

• InChIKey： QHDKBUNBGOAFRS-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8N4O3S/c1-4-2-8-6(12)10(4)7-9-3-5(15-7)11(13)14/h3-4H,2H2,1H3,(H,8,12)
• SMILES： O=[N+](C1=CN=C(N2C(C)CNC2=O)S1)[O-]

Computed Properties

• Exact Mass: 228.03184
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 228.031711
• Heavy Atom Count: 15
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 119

Experimental Properties

• LogP: 1.19760
• PSA: 88.37
• Refractive Index: 1.62
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.511